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Compound of Interest

Compound Name: YS-49 monohydrate

Cat. No.: B8069284 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
YS-49 is a potent anti-inflammatory agent and a known activator of the PI3K/Akt signaling

pathway, making it a compound of significant interest in various research fields, including

inflammation, oncology, and cell signaling. Proper dissolution of YS-49 monohydrate is critical

for accurate and reproducible experimental results. This document provides detailed

application notes and protocols for the dissolution of YS-49 monohydrate for use in a range of

experimental settings. It includes solubility data in common laboratory solvents, step-by-step

protocols for preparing aqueous and stock solutions, and diagrams of the relevant signaling

pathway and a general experimental workflow.

Properties of YS-49 Monohydrate
YS-49 monohydrate is the hydrated form of YS-49, an anti-inflammatory compound that

functions as an activator of the PI3K/Akt signaling pathway.[1] Its chemical and physical

properties are summarized in the table below.
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Property Value

Chemical Formula C₂₀H₂₂BrNO₃

Molecular Weight 404.30 g/mol

Appearance Solid

Purity ≥98% (HPLC)

Solubility Data
The solubility of YS-49 monohydrate in common laboratory solvents is a key factor in the

preparation of solutions for in vitro and in vivo experiments. The following table summarizes the

available solubility data.

Solvent Solubility Notes

Water > 10 mg/mL Readily soluble.

DMSO (Dimethyl Sulfoxide) Soluble

While specific quantitative data

is not readily available, DMSO

is a common solvent for similar

organic molecules and is

expected to be a suitable

solvent for preparing high-

concentration stock solutions.

Ethanol Soluble

Similar to DMSO, specific

quantitative data is limited.

Ethanol can be used to

prepare stock solutions, but its

volatility should be considered.

Experimental Protocols
Preparation of Aqueous Solutions
This protocol describes the preparation of a 10 mg/mL aqueous solution of YS-49
monohydrate.
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Materials:

YS-49 monohydrate powder

Sterile, deionized, or distilled water

Vortex mixer

Sterile conical tubes or vials

Calibrated analytical balance

Procedure:

Weigh the desired amount of YS-49 monohydrate powder using a calibrated analytical

balance. For a 10 mg/mL solution, weigh 10 mg of the compound.

Transfer the powder to a sterile conical tube or vial.

Add the appropriate volume of sterile water to the tube. For a 10 mg/mL solution, add 1 mL

of water.

Vortex the solution until the YS-49 monohydrate is completely dissolved. Visually inspect

the solution to ensure no particulate matter remains.

If necessary, the solution can be sterile-filtered through a 0.22 µm syringe filter for cell

culture applications.

Store the aqueous solution at 2-8°C for short-term use. For long-term storage, it is

recommended to prepare fresh solutions.

Preparation of Stock Solutions in Organic Solvents
For experiments requiring higher concentrations or for long-term storage, stock solutions in

DMSO or ethanol can be prepared.

Materials:

YS-49 monohydrate powder
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Anhydrous DMSO or absolute ethanol

Vortex mixer

Sterile, amber-colored vials or tubes

Calibrated analytical balance

Procedure:

In a sterile fume hood, weigh the desired amount of YS-49 monohydrate.

Transfer the powder to a sterile, amber-colored vial to protect it from light.

Add the desired volume of anhydrous DMSO or absolute ethanol to achieve the target

concentration.

Vortex the solution until the compound is fully dissolved. Gentle warming in a water bath (not

exceeding 37°C) may aid dissolution, but care should be taken to avoid degradation.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.

Signaling Pathway and Experimental Workflow
YS-49 and the PI3K/Akt Signaling Pathway
YS-49 has been shown to activate the PI3K/Akt signaling pathway, which plays a crucial role in

cell survival, proliferation, and differentiation.[1][2][3] The following diagram illustrates the key

components of this pathway and the point of action of YS-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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